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Compound of Interest

Compound Name: Methyl glycolate

Cat. No.: B042273 Get Quote

Essential safety protocols and logistical plans for the use of methyl glycolate in laboratory

settings, designed for researchers, scientists, and drug development professionals.

This guide provides immediate, essential information for the safe handling and disposal of

methyl glycolate. By adhering to these procedures, you can minimize risks and ensure a

secure laboratory environment.

Key Safety and Physical Properties
A summary of critical safety and physical data for methyl glycolate is provided in the table

below. This information is essential for a quick risk assessment before handling the chemical.
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Property Value Source

Molecular Formula C₃H₆O₃ [1]

Molecular Weight 90.08 g/mol [1]

Appearance Clear, colorless liquid [1][2]

Flash Point 67 °C (152.6 °F) - Closed Cup [2][3]

Hazards

Combustible liquid. May cause

eye, skin, and respiratory tract

irritation.

[2][4]

OSHA Permissible Exposure

Limit (PEL)
Not established [2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling methyl glycolate to prevent exposure.

Eye Protection: Chemical splash goggles are required.[2]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. While specific breakthrough time

data for methyl glycolate is not readily available, general recommendations for esters

and alcohols suggest the use of Nitrile or Butyl rubber gloves. It is crucial to consult the

glove manufacturer's specific chemical resistance data. For prolonged or frequently

repeated contact, a glove with a protection class of 5 or higher (breakthrough time greater

than 240 minutes) is recommended.[2] Always inspect gloves for rips or punctures before

use and replace them immediately if they become contaminated.[5]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[2]

Respiratory Protection: Work in a well-ventilated area.[2] If exposure limits are likely to be

exceeded, or if irritation is experienced, use a NIOSH/MSHA or European Standard EN 149

approved respirator.[2]
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Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical for safety.

Handling:

Preparation: Ensure an eyewash station and safety shower are readily accessible.[2]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[2]

Avoiding Contact: Avoid contact with eyes, skin, and clothing.[2] Do not breathe mist, vapors,

or spray.[5]

Hygiene: Wash hands thoroughly after handling.[2] Remove and wash contaminated clothing

before reuse.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from incompatible substances such as strong oxidizing agents.[5]

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is essential.

Emergency Procedures:
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Emergency First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1][2]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical aid if irritation develops and persists.[1]

[2]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[1][2]

Ingestion

If swallowed, do not induce vomiting unless

directed to do so by medical personnel. Never

give anything by mouth to an unconscious

person. Get medical aid.[2]

Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable, closed container for disposal.[2][5]

Remove all sources of ignition and provide

ventilation.[2]

Fire

Use water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam to

extinguish.[1][6] Wear a self-contained breathing

apparatus and full protective gear.[2]

Disposal Plan:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste according to the US EPA guidelines in 40 CFR Parts 261.3.[2]
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Consult state and local hazardous waste regulations to ensure complete and accurate

classification.[2]

Dispose of contents and container to an approved waste disposal plant.[7][8]

Workflow for Handling Methyl Glycolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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